Menopause

Description

Menopause is a natural biological process marking the permanent cessation of menstruation, diagnosed after 12 consecutive months without a menstrual period. It typically occurs between ages 45 and 55, resulting from the decline in ovarian hormone production, primarily estrogen and progesterone. This hormonal shift can lead to a range of symptoms including hot flashes, night sweats, vaginal dryness, sleep disturbances, and mood changes, significantly impacting a woman's quality of life. Management often involves lifestyle modifications, hormone therapy, or non-hormonal treatments to alleviate symptoms.